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Compound of Interest

Compound Name: Sodium Tartrate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of Fehling's test, with a specific focus on
the critical role of sodium tartrate in preventing the precipitation of copper(ll) hydroxide. This
document includes comprehensive experimental protocols and quantitative data presented in a
clear, tabular format.

Introduction to Fehling's Test

Fehling's test, developed by Hermann von Fehling in 1849, is a chemical method used to
differentiate between water-soluble carbohydrate and ketone functional groups, and itis a
classic test for detecting reducing sugars.[1][2] The test relies on the principle that reducing
sugars, which contain a free aldehyde or a-hydroxy-ketone group, are oxidized by an alkaline
solution of copper(ll) ions, while the copper(ll) ions are reduced to copper(l) ions.[3][4] This
reduction results in the formation of a characteristic brick-red precipitate of copper(l) oxide
(Cu20), indicating a positive test.[5][6][7]

The Critical Role of Sodium Tartrate

Fehling's solution is prepared by mixing two separate solutions immediately before use:
Fehling's A, an agueous solution of copper(ll) sulfate, and Fehling's B, an alkaline solution of
potassium sodium tartrate (Rochelle salt).[1][2][5][6][8] The reaction is conducted under
alkaline conditions, which are necessary for the oxidation of the reducing sugar.
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In an alkaline environment, copper(ll) ions (Cu2*) from copper sulfate would readily react with
hydroxide ions (OH™) to form a precipitate of copper(ll) hydroxide (Cu(OH)2).[9][10] This
precipitation would remove the copper(ll) ions from the solution, making them unavailable to
act as an oxidizing agent and thus rendering the test ineffective.

This is where sodium tartrate plays its crucial role. The tartrate ions act as a chelating agent,
forming a soluble, deep blue bis(tartrate) complex with the Cu2* ions.[2][5][11][12] This
chelation process keeps the copper(ll) ions in solution in the alkaline medium, preventing the
formation of copper(ll) hydroxide precipitate.[3][2][10] The bistartratocuprate(ll) complex is the
active oxidizing agent in Fehling's solution.[1][11][12]

The following diagram illustrates the chelation of copper(ll) ions by tartrate to prevent

precipitation.
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Caption: Chelation of Cu?* by tartrate prevents precipitation.

Experimental Protocols
Preparation of Fehling's Solutions
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Fehling's solution is always prepared fresh by mixing equal volumes of Fehling's A and
Fehling's B solutions.[5][7][13] The individual solutions are stable and can be stored separately.
[1][11]

Table 1: Composition of Fehling's Solutions

. Concentration/Amo
Solution Component A Solvent
un

Copper(ll) sulfate
prer(lh ~70 g/L[5] or 34.65 g

Fehling's A pentahydrate ) Distilled water
in 500 mL[7]
(CuS04-5H20)
Sulfuric acid
A few drops[8][11]
(concentrated)

Potassium sodium
~350 g/L[5] or 173 g

Fehling's B tartrate tetrahydrate ) Distilled water
in 500 mL[7]
(KNaC4H406-4H20)
Sodium hydroxide ~100 g/L[5] or 50 g in
(NaOH) 500 mL[7]

Procedure for Fehling's Test

o Preparation of Fehling's Reagent: In a clean test tube, mix equal volumes of Fehling's
solution A and Fehling's solution B. The resulting solution should be a deep blue color.[5][13]

o Sample Addition: Add approximately 1 mL of the test sample to the freshly prepared
Fehling's reagent.[11] For a control, prepare a separate tube with 1 mL of distilled water and
Fehling's reagent.[11]

e Heating: Place the test tubes in a boiling water bath and heat for a few minutes.[5][7][14]

o Observation: Observe any color change. The formation of a brick-red precipitate of copper(l)
oxide indicates the presence of a reducing sugar.[5][6][14] The color may initially appear
green or yellow before turning to brick-red.[15]

The following diagram outlines the experimental workflow for performing Fehling's test.
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Caption: Experimental workflow for Fehling's test.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b3434845?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3434845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Reaction Mechanism

The overall reaction in a positive Fehling's test involves the oxidation of an aldehyde group in
the reducing sugar to a carboxylate anion. Concurrently, the copper(ll) ions in the
bistartratocuprate(ll) complex are reduced to copper(l) ions, which then precipitate as copper(l)
oxide.

The net ionic equation for the reaction is: RCHO + 2 Cu?*(tartrate complex) + 5 OH~ -
RCOO~ + Cuz20(s) + 3 H20

The following diagram illustrates the logical relationship of the reaction components.
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Bistartratocuprate(ll) Complex

Alkaline Medium (OH-) Heating Carboxylate Anion (R-COO-) Water (H20)
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Caption: Logical flow of the Fehling's test reaction.

Applications in Research and Drug Development

o Carbohydrate Analysis: Fehling's test is a fundamental tool for the qualitative analysis of
carbohydrates, helping to distinguish between reducing and non-reducing sugars.[2][6]

e Quality Control: In the food and beverage industry, it can be used to monitor the sugar
content and the breakdown of starch into reducing sugars.[1]

» Clinical Diagnostics: Historically, it was used to detect glucose in urine as a screening
method for diabetes.[1][5][8] While more specific enzymatic methods are now common, the
principle remains relevant in understanding glucose reactivity.

Limitations

It is important to note that Fehling's test is not specific for aldehydes, as a-hydroxy ketones also
give a positive result.[6][15] Furthermore, aromatic aldehydes do not typically react with
Fehling's solution.[5] The reaction must be carried out in an alkaline medium.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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